3-[3,4-Bis(benzyloxy)phenyl]-2-oxopropanoic acid
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Description
3-[3,4-Bis(benzyloxy)phenyl]-2-oxopropanoic acid is an organic compound known for its potential applications in various scientific research fields, including chemistry, biology, medicine, and industry. The compound features a phenyl ring substituted with two benzyloxy groups and an oxopropanoic acid moiety.
Properties
Molecular Formula |
C23H20O5 |
|---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
3-[3,4-bis(phenylmethoxy)phenyl]-2-oxopropanoic acid |
InChI |
InChI=1S/C23H20O5/c24-20(23(25)26)13-19-11-12-21(27-15-17-7-3-1-4-8-17)22(14-19)28-16-18-9-5-2-6-10-18/h1-12,14H,13,15-16H2,(H,25,26) |
InChI Key |
PFQKXFOPGAFQJK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)CC(=O)C(=O)O)OCC3=CC=CC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Benzylation: : 3,4-dihydroxybenzaldehyde is treated with benzyl bromide in the presence of a base like potassium carbonate to form 3,4-bis(benzyloxy)benzaldehyde.
Aldol Condensation: : The benzylated aldehyde undergoes aldol condensation with an ester or ketone such as ethyl acetate or acetone to introduce the oxopropanoic acid group.
Hydrolysis: : The resulting product is hydrolyzed under acidic or basic conditions to yield 3-[3,4-Bis(benzyloxy)phenyl]-2-oxopropanoic acid.
Industrial Production Methods
The industrial production methods for this compound could involve continuous flow synthesis, which enables large-scale production through automated processes, ensuring high yield and purity.
Chemical Reactions Analysis
Types of Reactions
Oxidation: : It can undergo oxidation reactions using agents like potassium permanganate or chromium trioxide to form quinones or carboxylic acids.
Reduction: : Reduction can be achieved using reagents such as lithium aluminum hydride, leading to the formation of alcohol derivatives.
Substitution: : Electrophilic or nucleophilic substitution reactions can occur on the aromatic ring, introducing various functional groups.
Common Reagents and Conditions
Oxidation: : Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃).
Reduction: : Lithium aluminum hydride (LiAlH₄), Sodium borohydride (NaBH₄).
Substitution: : Halogenating agents, nitrating agents, and sulfonating agents in the presence of catalysts.
Major Products
Oxidation: : Quinones, carboxylic acids.
Reduction: : Alcohols.
Substitution: : Halogenated, nitrated, and sulfonated derivatives.
Scientific Research Applications
Chemistry: : Used as a building block in organic synthesis to create more complex molecules.
Biology: : Studied for its potential effects on various biological pathways and enzyme interactions.
Medicine: : Investigated for its therapeutic potential, including anti-inflammatory and anticancer properties.
Industry: : Employed in the synthesis of specialty chemicals and materials.
Mechanism of Action
Effects and Molecular Targets
The compound exerts its effects by interacting with specific molecular targets, including enzymes and receptors. The benzyloxy groups enhance its binding affinity and specificity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation.
Comparison with Similar Compounds
Uniqueness
What sets 3-[3,4-Bis(benzyloxy)phenyl]-2-oxopropanoic acid apart is its unique combination of benzyloxy groups, which confer specific chemical and biological properties not found in its analogs, making it a compound of interest in various research domains.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
